Cas no 1352527-63-9 (2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352527-63-9
• MF: C₁₇H₁₉BrN₂O₂S
• MW: 395.313962221146
• CID: 5159449
• Update Time: 2025-05-22

2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• 2-Bromo-3-(1-tosylpiperidin-2-yl)pyridine

• Inchi： 1S/C17H19BrN2O2S/c1-13-7-9-14(10-8-13)23(21,22)20-12-3-2-6-16(20)15-5-4-11-19-17(15)18/h4-5,7-11,16H,2-3,6,12H2,1H3
• InChI Key： XQBMOJZQMQZODW-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1C1CCCCN1S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 394.035
• Monoisotopic Mass: 394.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Additional information on 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Introduction to 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352527-63-9)

The compound 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352527-63-9) is a highly specialized organic molecule with significant applications in modern chemical synthesis and drug discovery. This compound is characterized by its unique bicyclic structure and functional groups that make it a versatile building block in organic chemistry. The molecule consists of a bromine atom attached to a bicyclic system and a toluene sulfonyl group at the 1-position. This combination of functional groups provides the compound with reactivity that is highly sought after in various synthetic pathways.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry due to their ability to adopt rigid conformations that can mimic bioactive molecules. The hexahydro-[2,3]bipyridinyl framework in this compound is particularly interesting as it can serve as a scaffold for the development of novel bioactive agents. The bromine atom at the 2-position adds another layer of functionality by enabling substitution reactions that can be exploited in multi-step synthesis.

The toluene-4-sulfonyl group attached to the bicyclic system is another key feature of this compound. This group is known for its stability and its ability to act as a leaving group in certain reaction conditions. Recent research has shown that such sulfonyl groups can be used to control the reactivity of adjacent functional groups during synthesis. This makes CAS No. 1352527-63-9 an ideal candidate for use in Suzuki-Miyaura coupling reactions and other cross-coupling processes.

In terms of synthesis, the preparation of 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl involves a series of carefully designed steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of palladium catalysts and other transition metal complexes has been instrumental in achieving high yields and purity levels for this compound.

The applications of this compound are diverse and span multiple areas within organic chemistry. For instance, it has been used as an intermediate in the synthesis of complex natural products and bioactive molecules. Its rigid bicyclic structure makes it particularly useful in the development of peptidomimetics and other therapeutically relevant compounds.

Recent advancements in computational chemistry have also provided new insights into the properties of CAS No. 1352527-63-9. Molecular modeling studies have revealed that this compound exhibits favorable pharmacokinetic properties due to its balanced hydrophobicity and hydrogen bonding potential. These findings suggest that it could serve as a valuable lead compound in drug discovery programs targeting various therapeutic areas.

In conclusion, 2-Bromo-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352527-63-9) is a versatile and highly functionalized organic molecule with significant potential in chemical synthesis and drug discovery. Its unique structure and reactivity make it an essential tool for researchers working on complex synthetic challenges and bioactive molecule design.